Cas no 62590-83-4 (1,4-Benzodioxin-2-acetic acid, 2,3-dihydro-7-methyl-)

• Product Name: 1,4-Benzodioxin-2-acetic acid, 2,3-dihydro-7-methyl-
• CAS No: 62590-83-4
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 438983
• PubChem ID: 20540154
• Update Time: 2025-04-19

1,4-Benzodioxin-2-acetic acid, 2,3-dihydro-7-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-2-acetic acid, 2,3-dihydro-7-methyl-
• 2-(6-methyl-2,3-dihydro-1,4-benzodioxin-3-yl)acetic acid
• DTXSID30608497
• (7-Methyl-2,3-dihydro-1,4-benzodioxin-2-yl)acetic acid
• 2-(7-methyl-1,4-benzodioxan-2-yl)-acetic acid
• QQLNIFBCQNGXIQ-UHFFFAOYSA-N
• 62590-83-4
• SCHEMBL11221273

• Inchi： 1S/C11H12O4/c1-7-2-3-9-10(4-7)15-8(6-14-9)5-11(12)13/h2-4,8H,5-6H2,1H3,(H,12,13)
• InChI Key： QQLNIFBCQNGXIQ-UHFFFAOYSA-N
• SMILES： O1C2C=C(C)C=CC=2OCC1CC(=O)O

Computed Properties

• Exact Mass: 208.07356
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76